Cas no 1119471-86-1 (Methyl 4-amino-1H-pyrazole-5-carboxylate)

• Product Name: Methyl 4-amino-1H-pyrazole-5-carboxylate
• CAS No: 1119471-86-1
• MF: C₅H₇N₃O₂
• MW: 141.127980470657
• CID: 1065621
• PubChem ID: 723083
• Update Time: 2025-06-11

Methyl 4-amino-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-amino-1H-pyrazole-5-carboxylate
• 4-AMINO-2H-PYRAZOLE-3-CARBOXYLIC ACID METHYL ESTER
• Methyl 4-amino-1H-pyrazole-3-carboxylate
• SCHEMBL546639
• MFCD02646737
• P10863
• 1H-PYRAZOLE-3-CARBOXYLIC ACID, 4-AMINO-, METHYL ESTER
• 4-AMINO-1H-PYRAZOLE-3-CARBOXYLIC ACID METHYL ESTER
• STK353743
• F0851-0818
• CS-M2526
• 1119471-86-1
• BBL009119
• PB23303
• DB-230770
• 1H-Pyrazole-3-carboxylicacid,4-amino-,methylester(9CI)
• Methyl4-amino-1H-pyrazole-3-carboxylate
• AKOS005174451
• SY029523
• Z2335631651
• EN300-137313
• AMY38612
• 360056-45-7
• SCHEMBL21643603
• MFCD09953571
• Methyl 4-amino-1H-pyrazole-3-carboxylate
• A874465
• methyl 4-aminopyrazole-3-carboxylate
• AKOS001741290

• Inchi： 1S/C5H7N3O2/c1-10-5(9)4-3(6)2-7-8-4/h2H,6H2,1H3,(H,7,8)
• InChI Key： UYWFTIKDUFKYJS-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(C=NN1)N)=O

Computed Properties

• Exact Mass: 141.053826475g/mol
• Monoisotopic Mass: 141.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 81Ų

Additional information on Methyl 4-amino-1H-pyrazole-5-carboxylate

Recent Advances in the Application of Methyl 4-amino-1H-pyrazole-5-carboxylate (CAS: 1119471-86-1) in Chemical Biology and Pharmaceutical Research

Methyl 4-amino-1H-pyrazole-5-carboxylate (CAS: 1119471-86-1) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting kinase inhibition and anti-inflammatory pathways. Recent studies have highlighted its potential in the development of novel therapeutics for cancer, autoimmune diseases, and infectious diseases.

One of the most notable advancements involving Methyl 4-amino-1H-pyrazole-5-carboxylate is its role in the synthesis of kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is often implicated in diseases such as cancer. Researchers have successfully utilized this compound to develop selective inhibitors for JAK2 and CDK8 kinases, which are promising targets for hematologic malignancies and solid tumors. The compound's pyrazole core provides a scaffold for introducing various substituents, enabling the fine-tuning of inhibitory activity and selectivity.

In addition to its applications in kinase inhibition, Methyl 4-amino-1H-pyrazole-5-carboxylate has been employed in the design of anti-inflammatory agents. A recent study demonstrated its utility in the synthesis of novel COX-2 inhibitors, which exhibit improved efficacy and reduced gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). The compound's amino and carboxylate functional groups allow for facile derivatization, facilitating the exploration of structure-activity relationships (SAR) to optimize therapeutic profiles.

Another emerging area of research involves the use of Methyl 4-amino-1H-pyrazole-5-carboxylate in antimicrobial drug development. The compound's heterocyclic structure has been leveraged to create analogs with potent activity against drug-resistant bacterial strains, including MRSA and ESBL-producing Enterobacteriaceae. Mechanistic studies suggest that these analogs interfere with bacterial cell wall synthesis and efflux pump systems, offering a dual mechanism of action to combat resistance.

Recent synthetic methodologies have also focused on improving the scalability and sustainability of Methyl 4-amino-1H-pyrazole-5-carboxylate production. Green chemistry approaches, such as microwave-assisted synthesis and catalytic hydrogenation, have been successfully applied to reduce reaction times and minimize waste generation. These advancements are critical for meeting the growing demand for this compound in both academic and industrial settings.

In conclusion, Methyl 4-amino-1H-pyrazole-5-carboxylate (CAS: 1119471-86-1) continues to be a valuable building block in chemical biology and pharmaceutical research. Its diverse applications in kinase inhibition, anti-inflammatory therapy, and antimicrobial drug development underscore its importance in modern drug discovery. Ongoing research efforts are expected to further expand its utility, particularly in the context of personalized medicine and targeted therapies.